Cas no 19315-93-6 (quinoline-2,6-diol)

quinoline-2,6-diol Properties

Names and Identifiers

• 2,6-Dihydroxyquinoline
• 2,8-Dihydroxyquinoline
• 6- HYDROXYQUINOLINE
• 6-hydroxy-1H-quinolin-2-one
• 6-HYDROXY-2(1H)-QUINOLINONE
• 6-Hydroxy-2(H)-Quinolinone
• 6-Hydroxyquinolin-2(1H)-one
• 6-Hydroxyquinoline-(1H)-2-one
• 2,6-Dihydroxyquinoline 6-Hydroxycarbostyril
• 2,6-Quinolinediol
• 6-hydroxy-2-quinolinone
• 6-Hydroxycarbostyril
• 6-hydroxyquinoline-2-one
• 6-hydroxy-quinolone
• quinoline-2,6-diol
• AKOS 222-06
• QUINOLIN-6-OL
• 6-hydroquinilinone
• TIMTEC-BB SBB004117
• 2, 6-Hydroxy-quinoline
• 6-Hydroxyquinolin-2-one
• 6-HYDROXYQUINOLINE
• A855298
• 6-hydroxy-carbostyril
• 6-hydroxy-1H-quinoline-2-one
• AKOS015856543
• quinoline2,6-diol
• SCHEMBL1060994
• Q-101446
• 19315-93-6
• AB16464
• 9JPS252FZW
• FT-0610764
• CS-W002582
• AC-9606
• CHEBI:48996
• 6-hydroxy-2-quinolone
• FS-3257
• GS-3246
• AQLYZDRHNHZHIS-UHFFFAOYSA-N
• DTXSID70940989
• 6-hydroxy-2(h)-quinolinone, AldrichCPR
• D2822
• 6-hydroxy-2-oxo-1,2-dihydroquinoline
• 2(1H)-Quinolinone, 6-hydroxy-
• AM803442
• AKOS006228259
• CHEBI:48490
• EN300-69513
• MFCD00239446
• DB-005894
• +Expand

• MDL： MFCD03840564
• InChIKey： AQLYZDRHNHZHIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-7-2-3-8-6(5-7)1-4-9(12)10-8/h1-5,11H,(H,10,12)
• SMILES： O=C1NC2=C(C=C(O)C=C2)C=C1

Computed Properties

• Exact Mass: 161.047678g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.047678g/mol
• Monoisotopic Mass: 161.047678g/mol
• Topological Polar Surface Area: 49.3Ų
• Heavy Atom Count: 12
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 6
• Surface Charge: 0

Experimental Properties

• LogP: 1.64600
• PSA: 53.35000
• Refractive Index: 1.639
• Boiling Point: 441.7±25.0 °C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 220.9±23.2 °C
• Color/Form: Pale yellow crystals
• Solubility: Uncertain
• Density: 1.3370

quinoline-2,6-diol Security Information

• Symbol: GHS07
• RTECS：VC4130000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8

quinoline-2,6-diol Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%